Cas no 88521-67-9 (3-methyl-5-nitro-Benzofuran)

• Product Name: 3-methyl-5-nitro-Benzofuran
• CAS No: 88521-67-9
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 629921
• PubChem ID: 13156999
• Update Time: 2025-05-25

3-methyl-5-nitro-Benzofuran Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-nitro-Benzofuran
• 3-methyl-5-nitro-1-benzofuran
• Benzofuran, 3-methyl-5-nitro-
• 3-methyl-5-nitrobenzofuran
• SCHEMBL4010048
• 88521-67-9
• SY310143
• DTXSID90523011
• MFCD15144184
• AKOS025296088

• Inchi： 1S/C9H7NO3/c1-6-5-13-9-3-2-7(10(11)12)4-8(6)9/h2-5H,1H3
• InChI Key： SXLMAPJOAHBIJZ-UHFFFAOYSA-N
• SMILES： O1C=C(C)C2C=C(C=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 177.042593085g/mol
• Monoisotopic Mass: 177.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59Ų

Additional information on 3-methyl-5-nitro-Benzofuran

Comprehensive Overview of 3-methyl-5-nitro-Benzofuran (CAS No. 88521-67-9): Properties, Applications, and Research Insights

3-methyl-5-nitro-Benzofuran (CAS No. 88521-67-9) is a specialized organic compound belonging to the benzofuran family, characterized by its unique molecular structure featuring a nitro group and a methyl substituent. This compound has garnered significant attention in pharmaceutical and materials science research due to its versatile chemical properties. With a molecular formula of C₉H₇NO₃, it exhibits a melting point range of 120–125°C and is typically a yellow crystalline solid. Researchers often explore its reactivity in heterocyclic synthesis, particularly in designing bioactive intermediates for drug development.

The growing interest in nitro-aromatic compounds like 3-methyl-5-nitro-Benzofuran stems from their potential applications in fluorescence probes and organic electronics. Recent studies highlight its role in developing photovoltaic materials, where its electron-withdrawing nitro group enhances charge transport properties. In 2023, a Journal of Materials Chemistry study demonstrated its utility in optimizing OLED efficiency, aligning with the global push for sustainable energy solutions. Users frequently search for "benzofuran derivatives solubility" or "nitrobenzofuran synthesis," reflecting demand for practical synthesis protocols.

From a pharmacological perspective, 3-methyl-5-nitro-Benzofuran serves as a precursor for antimicrobial agents, with patent literature documenting its incorporation into antibacterial scaffolds. Its mechanism often involves enzyme inhibition through nitro group reduction. Analytical techniques like HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) are crucial for characterizing this compound, as evidenced by its inclusion in Sigma-Aldrich's specialty chemicals catalog. SEO-optimized queries such as "CAS 88521-67-9 supplier" or "3-methyl-5-nitro-Benzofuran purity analysis" indicate commercial and quality control interests.

Environmental and safety profiles of 3-methyl-5-nitro-Benzofuran are frequently researched topics. While not classified as hazardous under standard protocols, proper handling requires PPE (Personal Protective Equipment) due to potential skin irritation. Regulatory databases like REACH provide guidelines for its storage (recommended at 2–8°C in amber vials). The compound's biodegradation pathways have been modeled using QSAR (Quantitative Structure-Activity Relationship) tools, addressing eco-conscious research trends.

Industrial-scale production of 3-methyl-5-nitro-Benzofuran typically involves catalytic nitration of methylbenzofuran precursors, with yields optimized through DoE (Design of Experiments) approaches. Recent process innovations include continuous-flow chemistry systems that reduce waste generation—a response to the "green chemistry" movement. Patent analysis reveals growing IP activity in China and Europe, particularly for applications in agrochemical intermediates.

Future research directions for CAS 88521-67-9 may explore its supramolecular interactions in host-guest chemistry or its potential in metal-organic frameworks (MOFs). The compound's UV-Vis absorption characteristics (λ_max ~350 nm) make it a candidate for sensor development, coinciding with rising searches for "nitrobenzofuran optical properties." Collaborative studies between academia and industry continue to uncover novel applications, reinforcing its status as a valuable building block in synthetic chemistry.